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Compound of Interest

Compound Name: Brasilin

Cat. No.: B1667509

Essential Safety and Handling Guide for Brasilin

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Brasilin. It offers procedural, step-by-step
guidance for handling, storage, and disposal to ensure a safe laboratory environment.

Chemical and Physical Properties of Brasilin

Brasilin is a natural red pigment obtained from the wood of Caesalpinia sappan or Brazil-
wood.[1] It is a crystalline solid that appears as yellow to brown crystals.[2][3] It is important to
be aware of its properties to handle it safely.
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Property Value Reference
Molecular Formula C16H1405 [1112]
Molecular Weight 286.28 g/mol [1][2]
Yellow to brown crystalline
Appearance ) [2]
solid
Melting Point 156-157°C [2]
Storage Temperature 2-8°C [2]

Soluble in DMSO, DMF, and

Solubility Ethanol.[2] Also soluble in
water and ether.[3][4]
- Sensitive to air and light; turns
Stability

orange upon exposure.[3][4]

Hazard Identification and Personal Protective

Equipment (PPE)

Brasilin is classified with the GHSO7 pictogram, indicating it can be a warning-level hazard.[2]

[5] The primary hazards associated with Brasilin are:

e H315: Causes skin irritation.[5]

o H319: Causes serious eye irritation.[5]

o H335: May cause respiratory irritation.[5]

To mitigate these risks, the following personal protective equipment is essential when handling

Brasilin, particularly in its powdered form.
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PPE Category

Specification

Rationale

Hand Protection

Nitrile or latex gloves.

To prevent skin contact and

irritation.[5]

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from dust
particles and splashes,

preventing serious irritation.[5]

Respiratory Protection

Use in a well-ventilated area. If
dust is generated, a NIOSH-
approved N95 (or better)

respirator is recommended.

To avoid inhalation of the
powder, which can cause

respiratory tract irritation.[5]

Body Protection

A standard laboratory coat.

To protect skin and clothing

from contamination.

Standard Operating Procedure for Handling Brasilin

Proper handling of Brasilin is crucial to minimize exposure and ensure safety. The following

workflow outlines the standard procedure from preparation to disposal.
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Preparation

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Prepare work area

(

(Fume hood or ventilated space)}
J
\
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v

Carefully weigh Brasilin powder

'

Dissolve in appropriate solvent ]
J
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Post-Handling
y

(
(
[

Clean work area and equipment ]

'

[ Dispose of contaminated PPE properly ]

J

/

Storage &v Disposal

Store remaining Brasilin
at 2-8°C, protected from light

'

Dispose of chemical waste
per institutional guidelines

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Brasilin.
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Accidental Release Measures

In the event of a spill, prompt and appropriate action is necessary to prevent exposure and
contamination.

For a small powder spill:

Avoid breathing the dust.[5]

o Wear the appropriate PPE, including respiratory protection.

e Gently sweep or vacuum the spilled solid. Avoid creating dust.

¢ Place the collected material into a sealed container for disposal.

o Clean the spill area with a wet cloth or paper towels and dispose of them as hazardous
waste.
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Brasilin Spill Occurs

4 )

ImmediatiResponse

[Alert others and restrict access to the areaj

l

Don appropriate PPE
(Gloves, Goggles, Respirator)

Cleanup Procedure

y

Cover spill with absorbent material
(if liquid) or gently sweep (if solid)

'

Collect waste into a sealed,
labeled hazardous waste container

l

Decontaminate the spill area
with appropriate solvent/detergent

. J

Dispose of all waste according

to institutional and local regulations

Click to download full resolution via product page

Caption: Brasilin Spill Response Procedure.
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Storage and Disposal

Storage: Brasilin should be stored in a tightly sealed container in a refrigerator at 2-8°C.[2] It is
sensitive to air and light and should be protected from both to prevent degradation.[3][4]

Disposal: Dispose of Brasilin waste in accordance with all applicable federal, state, and local
environmental regulations. Chemical waste should be collected in a designated, labeled, and
sealed container. Do not dispose of it down the drain or in regular trash. Consult your
institution's environmental health and safety (EHS) office for specific guidance on chemical
waste disposal.

First-Aid Measures

In case of exposure to Brasilin, follow these first-aid procedures:

o After eye contact: Immediately rinse cautiously with water for several minutes. Remove
contact lenses if present and easy to do. Continue rinsing. If eye irritation persists, get
medical advice/attention.[5]

 After skin contact: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.[5][6]

 After inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.

 After ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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